Cas no 684236-66-6 (methyl 5-acetyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-acetyl-1H-pyrazole-3-carboxylate
• CAS No: 684236-66-6
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1017619
• PubChem ID: 16767345
• Update Time: 2025-04-20

methyl 5-acetyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetyl-1H-pyrazole-3-carboxylat
• 1H-Pyrazole-3-carboxylic acid, 5-acetyl-, methyl ester (9CI)
• ETHYL 2-THIOURACIL-5-CARBOXYLATE
• methyl 3-acetyl-1H-pyrazole-5-carboxylate
• 1H-pyrazole-3-carboxylic acid, 5-acetyl-, methyl ester
• LogP
• methyl 5-acetyl-1H-pyrazole-3-carboxylate
• DTXSID90587971
• AKOS005604747
• SCHEMBL17672394
• SCHEMBL1812854
• NRXWBQBIHNVOFA-UHFFFAOYSA-N
• MFCD09028401
• SY348499
• 684236-66-6
• DB-113578
• STK693415

• Inchi： 1S/C7H8N2O3/c1-4(10)5-3-6(9-8-5)7(11)12-2/h3H,1-2H3,(H,8,9)
• InChI Key： NRXWBQBIHNVOFA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(C)=O)=NN1)=O

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: 0.4

Experimental Properties

• Density: 1.289
• Boiling Point: 379°C at 760 mmHg
• Flash Point: 183°C
• Refractive Index: 1.534
• PSA: 72.05